Cas no 827613-03-6 (Glycine, N-[(benzoylamino)carbonyl]-L-leucyl-)

• Product name: Glycine, N-[(benzoylamino)carbonyl]-L-leucyl-
• CAS No: 827613-03-6
• MF: C₁₆H₂₁N₃O₅
• MW: 335.35504
• CID: 682952
• PubChem ID: 71417227

Glycine, N-[(benzoylamino)carbonyl]-L-leucyl- Chemical and Physical Properties

Names and Identifiers

• Glycine, N-[(benzoylamino)carbonyl]-L-leucyl-
• 2-[[(2S)-2-(benzoylcarbamoylamino)-4-methylpentanoyl]amino]acetic acid
• 827613-03-6
• N-(Benzoylcarbamoyl)-L-leucylglycine
• DTXSID70836570

• Inchi： InChI=1S/C16H21N3O5/c1-10(2)8-12(15(23)17-9-13(20)21)18-16(24)19-14(22)11-6-4-3-5-7-11/h3-7,10,12H,8-9H2,1-2H3,(H,17,23)(H,20,21)(H2,18,19,22,24)/t12-/m0/s1
• InChI Key： NXCGDHLQSJUENA-LBPRGKRZSA-N
• SMILES： CC(C)CC(C(=O)NCC(=O)O)NC(=O)NC(=O)C1=CC=CC=C1

Computed Properties

• Exact Mass: 335.14812078g/mol
• Monoisotopic Mass: 335.14812078g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 472
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 125Ų